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Compound of Interest

Compound Name: Piroxicam-d3

Cat. No.: B563770 Get Quote

An in-depth overview of the commercial availability, analytical applications, and relevant

biological pathways of the deuterated internal standard, Piroxicam-d3.

This technical guide serves as a comprehensive resource for researchers, scientists, and

professionals in drug development interested in utilizing Piroxicam-d3. This deuterated analog

of the non-steroidal anti-inflammatory drug (NSAID) Piroxicam is primarily employed as an

internal standard in quantitative analytical methodologies, ensuring accuracy and precision in

the measurement of Piroxicam in various biological matrices.

Commercial Availability and Suppliers
Piroxicam-d3 is readily available from a range of commercial suppliers specializing in

reference standards and isotopically labeled compounds. While pricing is often subject to

quotation and institutional agreements, the following tables provide a comparative summary of

key product specifications from prominent suppliers to aid in procurement decisions.

Table 1: General Product Specifications for Piroxicam-d3
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Parameter Value

Chemical Name

4-hydroxy-2-(methyl-d3)-N-(pyridin-2-yl)-2H-

benzo[e][1][2]thiazine-3-carboxamide 1,1-

dioxide

CAS Number 942047-64-5

Molecular Formula C₁₅H₁₀D₃N₃O₄S

Molecular Weight Approximately 334.36 g/mol

Appearance Typically a pale greenish-yellow solid

Storage Recommended at -20°C for long-term stability

Table 2: Commercial Supplier Overview for Piroxicam-d3
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Supplier
Catalog
Number

Purity
Available
Quantities

Notes

Simson Pharma

Limited
P650016[1]

Certificate of

Analysis

provided with

each

compound[1]

Inquire for details
States "Instock"

status[1]

Pharmaffiliates
PA STI

074160[2]
High purity Inquire for details

Login required

for price and

availability[2]

Santa Cruz

Biotechnology
sc-214383 --- Inquire for details

For research use

only[3]

Cayman

Chemical
33248[4]

≥99% deuterated

forms (d₁-d₃)[4]
Inquire for details

Intended for use

as an internal

standard for GC-

or LC-MS[4]

LGC Standards TRC-P510002[5] >95% (HPLC)[5] 1 mg, 10 mg

Login required

for price and

availability[1]

MedChemExpres

s
HY-113516S --- Inquire for details

Can be used as

a tracer or

internal standard

for NMR, GC-

MS, or LC-MS[6]

GlpBio GC13672 --- 1mg
Price listed as

$135.00 for 1mg

Mithridion
TRC-P510002-

10MG
--- 10mg

Listed as "Not

Available For

Sale"[7]

Note: Availability and product details are subject to change. It is recommended to visit the

supplier's website for the most current information.
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Mechanism of Action: Inhibition of the
Cyclooxygenase (COX) Pathway
Piroxicam, the non-deuterated parent compound of Piroxicam-d3, exerts its anti-inflammatory,

analgesic, and antipyretic effects through the inhibition of cyclooxygenase (COX) enzymes.[6]

COX-1 and COX-2 are the key enzymes responsible for the conversion of arachidonic acid into

prostaglandins, which are critical mediators of inflammation, pain, and fever. By blocking this

pathway, Piroxicam reduces the production of these pro-inflammatory molecules.

Arachidonic Acid

COX-1 / COX-2 Prostaglandins Inflammation, Pain, Fever

Piroxicam / Piroxicam-d3
 Inhibition

Click to download full resolution via product page

Piroxicam's inhibition of the COX pathway.

Experimental Protocols: Quantification of Piroxicam
using Piroxicam-d3 as an Internal Standard
The primary application of Piroxicam-d3 is as an internal standard for the accurate

quantification of Piroxicam in biological samples, typically by liquid chromatography-tandem

mass spectrometry (LC-MS/MS). The following is a representative protocol outline, which

should be optimized and validated for specific experimental conditions.

Objective: To determine the concentration of Piroxicam in human plasma using Piroxicam-d3
as an internal standard.

1. Materials and Reagents:

Piroxicam analytical standard

Piroxicam-d3 (internal standard)
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Human plasma (blank)

Acetonitrile (HPLC grade)

Methanol (HPLC grade)

Formic acid (LC-MS grade)

Water (LC-MS grade)

2. Preparation of Stock and Working Solutions:

Piroxicam Stock Solution (1 mg/mL): Accurately weigh and dissolve Piroxicam in methanol.

Piroxicam-d3 Internal Standard Stock Solution (1 mg/mL): Accurately weigh and dissolve

Piroxicam-d3 in methanol.

Working Solutions: Prepare serial dilutions of the Piroxicam stock solution in methanol to

create calibration standards. Prepare a working solution of Piroxicam-d3 in methanol.

3. Sample Preparation (Protein Precipitation):

To 100 µL of plasma sample, add a known amount of Piroxicam-d3 internal standard

working solution.

Add 300 µL of acetonitrile to precipitate plasma proteins.

Vortex mix for 1 minute.

Centrifuge at 10,000 rpm for 10 minutes.

Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of

nitrogen.

Reconstitute the residue in the mobile phase for LC-MS/MS analysis.

4. LC-MS/MS Instrumentation and Conditions (Example):

LC System: A high-performance liquid chromatography system.
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Column: A suitable C18 reversed-phase column.

Mobile Phase: A gradient of (A) 0.1% formic acid in water and (B) 0.1% formic acid in

acetonitrile.

Mass Spectrometer: A triple quadrupole mass spectrometer with an electrospray ionization

(ESI) source in positive ion mode.

MRM Transitions:

Piroxicam: Precursor ion > Product ion (e.g., m/z 332.1 > 115.1)

Piroxicam-d3: Precursor ion > Product ion (e.g., m/z 335.1 > 115.1)

5. Data Analysis:

Construct a calibration curve by plotting the peak area ratio of Piroxicam to Piroxicam-d3
against the concentration of the Piroxicam calibration standards.

Determine the concentration of Piroxicam in the plasma samples by interpolating their peak

area ratios from the calibration curve.
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A typical workflow for sample preparation and analysis.
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Conclusion
Piroxicam-d3 is an essential tool for researchers and drug development professionals

requiring accurate and reliable quantification of Piroxicam. Its commercial availability from

multiple suppliers ensures accessibility for a wide range of analytical needs. The well-

understood mechanism of action of its parent compound and established analytical

methodologies provide a solid foundation for its application in pharmacokinetic,

pharmacodynamic, and other bioanalytical studies. This guide provides the core information

necessary for the procurement and application of Piroxicam-d3 in a research setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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